(S)-3-(Boc-amino)pyrrolidine
Overview
Description
“(S)-3-(Boc-amino)pyrrolidine” is a biochemical reagent that can be used as a biological material or organic compound for life science related research . It is also known as tert-Butyl (S)-3-pyrrolidinylcarbamate . It has an empirical formula of C9H18N2O2 and a molecular weight of 186.25 .
Molecular Structure Analysis
The SMILES string of “(S)-3-(Boc-amino)pyrrolidine” is CC(C)(C)OC(=O)N[C@H]1CCNC1 . The InChI is 1S/C9H18N2O2/c1-9(2,3)13-8(12)11-7-4-5-10-6-7/h7,10H,4-6H2,1-3H3,(H,11,12)/t7-/m0/s1 .
Physical And Chemical Properties Analysis
“(S)-3-(Boc-amino)pyrrolidine” is a solid substance . It has an optical activity of [α]/D -21.5±2.0°, c = 1 in ethanol .
Scientific Research Applications
Organic Synthesis
“(S)-3-(Boc-amino)pyrrolidine” is used as an intermediate in organic synthesis . It plays a crucial role in the production of various organic compounds, contributing to the diversity and complexity of organic chemistry.
Chiral Building Block
This compound is used as a chiral building block in synthetic chemistry . Chiral compounds have a significant role in the field of chemistry, especially in the development of pharmaceuticals and agrochemicals.
Heterocyclic Building Block
“(S)-3-(Boc-amino)pyrrolidine” is also used as a heterocyclic building block in synthetic chemistry . Heterocyclic compounds are widely used in many areas, including drug discovery, dyes, pigments, and functional materials.
Catalyst in Asymmetric Reactions
Pyrrolidine derivatives, such as “(S)-3-(Boc-amino)pyrrolidine”, can act as excellent, efficient, and versatile organocatalysts for various asymmetric reactions . They can enhance the rate of reaction and influence the stereoselectivity, which is crucial in the synthesis of enantiomerically pure compounds.
Construction of Heterogeneous Catalysts
The encapsulation of organocatalysts, such as proline and related derivatives, into a porous material can construct a novel heterogeneous catalyst . This application is important in the field of green chemistry, where the use of heterogeneous catalysts can simplify the workup procedure and reduce waste.
Functionalization of Metal-Organic Frameworks (MOFs) and Covalent-Organic Frameworks (COFs)
Chiral pyrrolidine functionalized MOFs and COFs have been synthesized using "(S)-3-(Boc-amino)pyrrolidine" . These materials have potential applications in gas storage, separation, catalysis, and drug delivery.
Mechanism of Action
Target of Action
(S)-3-(Boc-amino)pyrrolidine is a biochemical reagent . It is primarily used as a building block in the synthesis of various compounds . The specific targets of this compound depend on the final product it is used to create.
Mode of Action
The mode of action of (S)-3-(Boc-amino)pyrrolidine is largely dependent on the context of its use. As a building block in chemical synthesis, it interacts with other molecules to form new compounds .
Biochemical Pathways
(S)-3-(Boc-amino)pyrrolidine has been used to prepare 2,4,6-trisubstitued pyrido[3,4-d]pyrimidine derivatives, which are potent inhibitors against EGFR tyrosine kinase . It has also been used in the synthesis of aminopyrrolidine scaffolds for asymmetric Morita−Baylis-Hillman reaction, and N-benzyl-3-sulfonamidopyrrolidines, which are potent bacterial cell division inhibitors .
Result of Action
The molecular and cellular effects of (S)-3-(Boc-amino)pyrrolidine are dependent on the final compounds it is used to synthesize. For example, when used to create EGFR tyrosine kinase inhibitors, it can help inhibit cell proliferation .
Safety and Hazards
“(S)-3-(Boc-amino)pyrrolidine” is classified as a skin irritant (Category 2), eye irritant (Category 2), and may cause respiratory irritation (Category 3) . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area . In case of skin contact, it is advised to wash with plenty of soap and water .
properties
IUPAC Name |
tert-butyl N-[(3S)-pyrrolidin-3-yl]carbamate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H18N2O2/c1-9(2,3)13-8(12)11-7-4-5-10-6-7/h7,10H,4-6H2,1-3H3,(H,11,12)/t7-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DQQJBEAXSOOCPG-ZETCQYMHSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1CCNC1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N[C@H]1CCNC1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90363878 |
Source
|
| Record name | (S)-3-(Boc-amino)pyrrolidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90363878 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
186.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(S)-3-(Boc-amino)pyrrolidine | |
CAS RN |
122536-76-9 |
Source
|
| Record name | (S)-3-(Boc-amino)pyrrolidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90363878 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (3S)-(-)-3-(tert-Butoxycarbonylamino)pyrrolidine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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